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Compound of Interest

Compound Name: Cho-es-Lys

Cat. No.: B15548165 Get Quote

Essential Safety and Handling Guide for Cho-es-Lys
For researchers, scientists, and drug development professionals, ensuring the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Cho-es-Lys (L-lysine, 6-[[[(3β)-cholest-5-en-3-

yloxy]carbonyl]oxy]hexyl ester, 2,2,2-trifluoroacetate), including detailed operational and

disposal plans.[1][2] Given the absence of a specific Safety Data Sheet (SDS) for this

compound, a cautious approach is recommended, treating the substance as potentially

hazardous.

Chemical Identification
Identifier Value

Chemical Name

L-lysine, 6-[[[(3β)-cholest-5-en-3-

yloxy]carbonyl]oxy]hexyl ester, 2,2,2-

trifluoroacetate

Molecular Formula C40H72N2O5 • 2CF3COO

CAS Number 1356250-80-0

Purity ≥95%

Formula Weight 887.10

Source: Cayman Chemical[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15548165?utm_src=pdf-interest
https://www.benchchem.com/product/b15548165?utm_src=pdf-body
https://www.benchchem.com/product/b15548165?utm_src=pdf-body
https://www.calpaclab.com/cho-es-lys-95-purity-c44h72f6n2o9-5-mg/aab-aa027shk-5mg
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-37337-0676390.pdf
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-37337-0676390.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and ensure

laboratory safety when handling Cho-es-Lys. The following table summarizes the

recommended PPE based on general guidelines for handling potentially hazardous chemicals.

[3][4][5]
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required to protect against

liquid splashes and chemical

vapors.

Face Shield

Recommended when there is

a significant risk of splashing

or aerosol generation.

Hand Protection Disposable Gloves

Nitrile gloves are the minimum

requirement.[6] They should be

changed immediately after

contact with the chemical. For

prolonged contact, consider

double-gloving or using thicker,

chemical-resistant gloves.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from potential

contamination.

Closed-toe Shoes
Essential to prevent injuries

from spills or dropped items.

Respiratory Protection Respirator

An appropriate respirator (e.g.,

N95 or higher) should be worn

to avoid inhalation of the

powder, especially when

handling larger quantities or

when adequate ventilation

(e.g., a chemical fume hood) is

not available.

Safety Operating Procedures
Adherence to standard laboratory safety protocols is essential.
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Engineering Controls
Ventilation: Always handle Cho-es-Lys in a well-ventilated area. A chemical fume hood is

strongly recommended, especially when handling the solid form or preparing solutions.

Eyewash Station and Safety Shower: Ensure that an eyewash station and safety shower are

readily accessible in the immediate work area.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly.[7]

Weighing: If weighing the solid compound, do so in a chemical fume hood or a ventilated

balance enclosure to minimize inhalation of dust particles.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contact: Minimize direct contact with the skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Note: These are general first-aid guidelines. A specific Safety Data Sheet, if available, would

provide more detailed instructions.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Characterization
Solid Waste: Unused Cho-es-Lys and any materials contaminated with the solid (e.g., weigh

boats, contaminated gloves) should be considered chemical waste.

Liquid Waste: Solutions containing Cho-es-Lys and contaminated solvents should be

collected as hazardous liquid waste.

Disposal Procedures
Segregation: Do not mix Cho-es-Lys waste with other waste streams. Keep solid and liquid

waste in separate, clearly labeled, and sealed containers.
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Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical

name: "Cho-es-Lys (L-lysine, 6-[[[(3β)-cholest-5-en-3-yloxy]carbonyl]oxy]hexyl ester, 2,2,2-

trifluoroacetate)".

Storage: Store waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Disposal Vendor: Arrange for disposal through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for chemical waste disposal.[8]

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for handling Cho-es-Lys in a research

setting.
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Figure 1. Standard Handling Workflow for Cho-es-Lys
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Caption: Standard Handling Workflow for Cho-es-Lys
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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